Cas no 791-33-3 (Cycloheptanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester)

• Product Name: Cycloheptanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester
• CAS No: 791-33-3
• MF: C₁₅H₂₄O₅
• MW: 284.348065376282
• CID: 1795665
• Update Time: 2024-11-27

Cycloheptanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cycloheptanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester

• Inchi： 1S/C15H24O5/c1-3-19-13(17)9-11-15(14(18)20-4-2)10-7-5-6-8-12(15)16/h3-11H2,1-2H3
• InChI Key： NDAVHJYMJQMSDH-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)(CCC(OCC)=O)CCCCCC1=O

Computed Properties

• Exact Mass: 284.16242

Experimental Properties

• Density: 1.077±0.06 g/cm3(Predicted)
• Boiling Point: 120-123 °C(Press: 0.4 Torr)
• PSA: 69.67